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Compound of Interest

Compound Name: 2-Hydroxy-2-phenylpropanenitrile

Cat. No.: B8356227 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxy-2-phenylpropanenitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

2-Hydroxy-2-phenylpropanenitrile (also known as Acetone Cyanohydrin). Adherence to

these procedures is essential to ensure personal safety and minimize environmental impact.

Hazard Identification and Exposure Limits
2-Hydroxy-2-phenylpropanenitrile is a highly toxic compound that can be fatal if swallowed,

inhaled, or in contact with skin.[1] It is readily absorbed through the skin and can metabolize to

cyanide, which impairs cellular respiration.[2][3] Exposure can cause a range of symptoms,

from skin and eye irritation to severe systemic effects like dizziness, headache, convulsions,

and cardiopulmonary distress.[4][5]

Quantitative Exposure Limits:

Parameter Value Source

NIOSH REL (C) 1 ppm (4 mg/m³) [15-minute] NIOSH[4]

OSHA PEL None established NIOSH[4]
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Note: NIOSH Recommended Exposure Limits (RELs) are concentrations that are not to be

exceeded during any part of the workday. A "C" designation indicates a Ceiling limit.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 2-Hydroxy-2-phenylpropanenitrile.

The following table outlines the required PPE for various laboratory operations.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Transf

erring Solids

Chemical safety

goggles or a face

shield.[3][5]

Chemical-

resistant gloves

(e.g., Neoprene).

Lab coat or

chemical-

resistant apron.

NIOSH-approved

respirator if not

handled in a

certified chemical

fume hood.[3]

Preparing

Solutions

Chemical safety

goggles and a

face shield.[3][5]

Double-gloving

with chemical-

resistant gloves

is recommended.

Chemical-

resistant suit or

coveralls.[5][6]

Work must be

conducted in a

certified chemical

fume hood. A

supplied-air

respirator may

be necessary for

higher-risk

operations.[4][7]

Conducting

Reactions

Chemical safety

goggles and a

face shield.[3][5]

Chemical-

resistant gloves.

Regularly inspect

for signs of

degradation.

Chemical-

resistant suit or

coveralls.[5][6]

All operations

must be within a

certified chemical

fume hood.

Waste Disposal

Chemical safety

goggles and a

face shield.[3][5]

Heavy-duty,

chemical-

resistant gloves.

Chemical-

resistant suit or

coveralls and

chemical-

resistant boots.

[8]

A NIOSH-

approved

respirator with

cartridges

appropriate for

organic vapors

and cyanides

should be used.

[3]

Operational Plan: Step-by-Step Handling
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3.1. Pre-Operational Checks:

Training: Ensure all personnel have been trained on the specific hazards and handling

procedures for 2-Hydroxy-2-phenylpropanenitrile and cyanide poisoning first aid.[7]

Emergency Equipment: Verify that a safety shower, eyewash station, and a cyanide antidote

kit are immediately accessible and in good working order.[4][7]

Fume Hood: Confirm that the chemical fume hood has a current certification and is

functioning correctly.

PPE Inspection: Inspect all PPE for damage or contamination before use.

3.2. Handling Procedure:

Work Area: Conduct all work in a well-ventilated area, preferably within a certified chemical

fume hood.[1][6]

Donning PPE: Put on all required PPE as outlined in the table above.

Transferring: When transferring the chemical, use spark-proof tools and ensure containers

are grounded to prevent static discharge.[3]

Avoid Contact: Avoid all personal contact, including inhalation of vapors.[6] Do not eat, drink,

or smoke in the handling area.[6][7]

Container Management: Keep containers tightly closed when not in use.[1][3]

3.3. Post-Handling Procedure:

Decontamination: Thoroughly wash hands and any potentially exposed skin with soap and

water after handling.[3][7]

Doffing PPE: Remove PPE in a manner that avoids cross-contamination. Contaminated

clothing should be removed immediately and laundered separately before reuse.[3][6]

Waste Segregation: All waste materials must be segregated and labeled as hazardous

waste.
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Disposal Plan
4.1. Waste Collection:

Containers: Use designated, leak-proof, and clearly labeled containers for all 2-Hydroxy-2-
phenylpropanenitrile waste.

Segregation:

Solid Waste: Contaminated consumables (e.g., gloves, wipes, weigh boats) should be

placed in a sealed, labeled hazardous waste container.

Liquid Waste: Unused or spent solutions should be collected in a separate, compatible,

and labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been verified.

Sharps: Contaminated sharps must be placed in a designated sharps container.

4.2. Waste Disposal:

Hazardous Waste: 2-Hydroxy-2-phenylpropanenitrile and its containers must be disposed

of as hazardous waste.[7]

Licensed Contractor: Arrange for a licensed hazardous waste disposal contractor to collect

and dispose of the waste in accordance with all local, state, and federal regulations.

Spill Residues: Any materials used to clean up spills (e.g., vermiculite, sand) must also be

collected and disposed of as hazardous waste.[6][7]

Emergency Procedures
5.1. Spills:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[7]

Ventilate: Ensure the area is well-ventilated.
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Containment: For small spills, absorb the material with an inert absorbent such as

vermiculite or sand.[6][7]

Collection: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.[6]

Decontamination: Decontaminate the spill area according to established laboratory

procedures.

5.2. First Aid:

General: Speedy action is critical.[3] Emergency personnel should avoid self-exposure.[2]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[3] Seek immediate medical attention.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.[3] Seek immediate medical attention.[7]

Inhalation: Move the victim to fresh air immediately.[3] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration (do NOT use mouth-to-mouth

resuscitation).[3] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water.[3] Seek immediate medical attention.

Experimental Workflow Diagram
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Workflow for Safe Handling of 2-Hydroxy-2-phenylpropanenitrile

Standard Operating Procedure

Preparation
- Verify Training

- Check Emergency Equipment
- Inspect Fume Hood & PPE

Handling
- Work in Fume Hood

- Don PPE
- Ground Equipment

- Keep Containers Closed

Proceed if Safe

Post-Handling
- Decontaminate

- Doff PPE Correctly
- Segregate Waste

After Task Completion

Emergency Procedures
- Spills: Evacuate, Contain, Clean

- Exposure: First Aid & Medical Attention

In Case of Incident
Disposal

- Use Labeled Containers
- Segregate Waste Types
- Use Licensed Contractor

For All Waste

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Hydroxy-2-phenylpropanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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